2-(5-Chloro-2-methoxyphenyl)pyridin-3-amine

• Molecular Formula: C12H11ClN2O
• Molecular Weight: 234.68 g/mol
• IUPAC Name: 2-(5-chloro-2-methoxyphenyl)pyridin-3-amine
• InChI: InChI=1S/C12H11ClN2O/c1-16-11-5-4-8(13)7-9(11)12-10(14)3-2-6-15-12/h2-7H,14H2,1H3
• InChI Key: COKSXRJRARYRSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=C(C=CC=N2)N

Description

2-(5-Chloro-2-methoxyphenyl)pyridin-3-amine is a useful research compound. Its molecular formula is C12H11ClN2O and its molecular weight is 234.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 500 mL round-bottom flask, equipped with magnetic stirrer and reflux condenser was charged with 5-chloro-2-methoxyphenylboronic acid (9.78 g, 52 mmol), 3-amino-2-chloropyridine (7.00 g, 55 mmol), 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (S-Phos, 0.43 g, 2 mol %), palladium (II) acetate (112 mg, 1 mol %), potassium carbonate (21.7 g, 157 mmol), 180 mL of acetonitrile and 20 ml of water. The flask was filled with nitrogen and heated to reflux under nitrogen atmosphere for 24 hours. Then the reaction was cooled down to room temperature, diluted with 500 mL of water and extracted with ethyl acetate (5×40 mL). Organic fractions were combined, dried over sodium sulfate, filtered and evaporated. The residue was subjected to column chromatography on silica gel with eluent hexane/ethyl acetate gradient mixture, providing 2-(5-chloro-2-methoxyphenyl)pyridin-3-amine as white crystals (9.5 g, NMR confirmed the structure).